Cas no 94108-08-4 (1,3-Dioxolane,2-(2,4,4-trimethylpentyl)-)

• Product name: 1,3-Dioxolane,2-(2,4,4-trimethylpentyl)-
• CAS No: 94108-08-4
• MF: C₁₁H₂₂O₂
• MW: 186.29118
• CID: 813649
• PubChem ID: 3565903

1,3-Dioxolane,2-(2,4,4-trimethylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(2,4,4-trimethylpentyl)-
• 2-(2,4,4-trimethylpentyl)-1,3-dioxolane
• 1,3-Dioxolane, 2-(2,4,4-trimethylpentyl)-
• AKOS006277328
• EINECS 302-346-0
• NS00062265
• DTXSID70916467
• 94108-08-4

• Inchi： InChI=1S/C11H22O2/c1-9(8-11(2,3)4)7-10-12-5-6-13-10/h9-10H,5-8H2,1-4H3
• InChI Key： AUTULYGUYGPRMN-UHFFFAOYSA-N
• SMILES： CC(CC1OCCO1)CC(C)(C)C

Computed Properties

• Exact Mass: 186.162
• Monoisotopic Mass: 186.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 3.3

Experimental Properties

• Density: 0.896
• Boiling Point: 197.3°C at 760 mmHg
• Flash Point: 69.7°C
• Refractive Index: 1.433